Cas no 1806472-98-9 (Ethyl 3-hydrazinyl-5-nitrobenzoate)

• Product Name: Ethyl 3-hydrazinyl-5-nitrobenzoate
• CAS No: 1806472-98-9
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 4959712
• Update Time: 2025-08-04

Ethyl 3-hydrazinyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydrazinyl-5-nitrobenzoate

• Inchi： 1S/C9H11N3O4/c1-2-16-9(13)6-3-7(11-10)5-8(4-6)12(14)15/h3-5,11H,2,10H2,1H3
• InChI Key： QZTQCCWWJNZEEF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C=1)NN)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 110

Additional information on Ethyl 3-hydrazinyl-5-nitrobenzoate

Ethyl 3-Hydrazinyl-5-Nitrobenzoate: A Comprehensive Overview

Ethyl 3-hydrazinyl-5-nitrobenzoate, with the CAS number 1806472-98-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a hydrazine group and a nitro group. The hydrazine moiety is known for its versatility in chemical reactions, while the nitro group imparts strong electron-withdrawing properties, making this compound a valuable substrate for various applications.

The synthesis of Ethyl 3-hydrazinyl-5-nitrobenzoate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the corresponding benzoic acid derivative, followed by esterification to yield the ethyl ester. The introduction of the hydrazine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The presence of the nitro group at the 5-position ensures high reactivity and selectivity during these transformations.

Recent studies have highlighted the potential of Ethyl 3-hydrazinyl-5-nitrobenzoate in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The hydrazine group has been shown to facilitate the formation of heterocyclic compounds, which are often associated with potent pharmacological activities. Additionally, the nitro group can serve as a handle for further functionalization, enabling the creation of diverse chemical libraries.

In terms of applications, Ethyl 3-hydrazinyl-5-nitrobenzoate has found utility in material science as well. Its ability to form coordination complexes with metal ions has led to its use in the synthesis of novel materials with potential applications in catalysis and sensing technologies. For instance, recent research has demonstrated that this compound can act as a ligand in metalloporphyrin systems, exhibiting enhanced catalytic activity for certain organic transformations.

The structural properties of Ethyl 3-hydrazinyl-5-nitrobenzoate also make it an attractive candidate for studying supramolecular chemistry. The combination of hydrogen bonding capabilities from the hydrazine group and π-π interactions from the aromatic ring allows for self-assembly into ordered nanostructures. Such properties are being investigated for their potential in drug delivery systems and nanotechnology applications.

From an analytical standpoint, Ethyl 3-hydrazinyl-5-nitrobenzoate has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, Ethyl 3-hydrazinyl-5-nitrobenzoate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.